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Compound of Interest

Compound Name: Nickel(ll) Dibutyldithiocarbamate

Cat. No.: B086654

Application Note & Protocol

Introduction

Nickel(ll) dibutyldithiocarbamate (NDBC) is a highly effective antioxidant and antiozonant for
a variety of synthetic rubbers. Its primary function is to protect elastomeric materials from
degradation caused by exposure to oxygen, ozone, heat, and UV radiation, thereby extending
the service life of rubber products. NDBC is particularly valued for its ability to provide
protection in dynamic applications where flexing and exposure to the elements can lead to
cracking and deterioration. This document provides detailed application notes, experimental
protocols, and performance data for the use of NDBC as an antioxidant in synthetic rubbers. It
is intended for researchers, scientists, and professionals in the fields of polymer chemistry and
material science.

Physical and Chemical Properties

NDBC is a dark green powder with good stability under normal storage conditions. Key
properties are summarized in the table below.
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Property Value

Chemical Name Nickel(Il) bis(N,N-dibutyldithiocarbamate)
CAS Number 13927-77-0

Molecular Formula C1sH36N2NiSa

Molecular Weight 467.45 g/mol

Appearance Dark green powder

Melting Point 86-89 °C

Soluble in chloroform, benzene, and carbon
Solubility disulfide; sparingly soluble in acetone; insoluble

in water.

Applications in Synthetic Rubbers

NDBC is a versatile antioxidant recommended for use in a range of synthetic rubbers,
including:

o Styrene-Butadiene Rubber (SBR)
 Nitrile-Butadiene Rubber (NBR)

e Chloroprene Rubber (CR)

o Ethylene Propylene Diene Monomer (EPDM) Rubber
o Butadiene Rubber (BR)

o Butyl Rubber (lIR)

In these elastomers, NDBC provides protection against oxidative degradation, ozone attack,
and UV-induced aging. It is often used as a co-accelerator in sulfur vulcanization systems.

Quantitative Performance Data
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The effectiveness of an antioxidant is typically evaluated by measuring the retention of

mechanical properties after accelerated aging. The following table summarizes typical dosage

levels and expected performance improvements with the use of NDBC in various synthetic

rubbers. It is important to note that specific performance will vary depending on the full

compound formulation and curing system.
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One study on natural rubber vulcanizates exposed to ozone and sunlight under static stress
found that the rubber containing Nickel(ll) dibutyldithiocarbamate performed the best,
showing only minor surface checking compared to compounds with other antioxidants like a p-
phenetidine derivative, a diphenylamine product, or waxy materials which exhibited more
significant checking and cracking.[1]

Antioxidant Mechanism

NDBC functions through a multi-faceted mechanism to protect synthetic rubbers from
degradation. It acts as both a radical scavenger and a peroxide decomposer.

1. Radical Scavenging: During oxidative degradation, highly reactive free radicals (Re) and
peroxy radicals (ROOQOe) are formed, which propagate a chain reaction leading to the breakdown
of the polymer chains. NDBC can donate a hydrogen atom or an electron to these radicals,
converting them into more stable, non-reactive species and terminating the degradation cycle.

2. Peroxide Decomposition: Hydroperoxides (ROOH) are unstable intermediates formed during
oxidation that can decompose into more free radicals, accelerating the aging process. NDBC
catalytically decomposes these hydroperoxides into non-radical, stable products, such as
alcohols, thus preventing further chain reactions. Research suggests that alkylperoxy radicals
(ROOe) are reduced by the nickel complex to an alcohol (ROH), while the nickel complex is
oxidized in the process.[2]
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Caption: Oxidative degradation cycle in synthetic rubber and the intervention points of
Nickel(ll) dibutyldithiocarbamate (NDBC).

Experimental Protocols

The following protocols provide a general framework for evaluating the antioxidant efficacy of
NDBC in a synthetic rubber formulation. Styrene-Butadiene Rubber (SBR) is used as an

example.

l. Rubber Compounding

This protocol describes the preparation of a rubber compound using a two-roll mill.
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Materials and Equipment:

o Styrene-Butadiene Rubber (SBR)

e Carbon Black (e.g., N330)

e Zinc Oxide (ZnO)

» Stearic Acid

e Sulfur

e Accelerator (e.g., CBS - N-Cyclohexyl-2-benzothiazolesulfenamide)
» Nickel(ll) Dibutyldithiocarbamate (NDBC)

e Two-roll mill

Procedure:

Mastication: Pass the SBR through the tight nip of the two-roll mill several times to soften it.

 Incorporation of Activators and Antioxidant: Add zinc oxide, stearic acid, and NDBC to the
milled SBR. Ensure thorough mixing until a homogenous blend is achieved.

« Filler Addition: Gradually add the carbon black to the rubber compound. Continue milling until
the filler is well dispersed.

» Addition of Curatives: Finally, add the sulfur and accelerator to the compound. Mix for a short
period to ensure dispersion without initiating vulcanization (scorching).

o Sheeting Out: Sheet out the compounded rubber to the desired thickness for vulcanization.
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Caption: General workflow for compounding synthetic rubber with NDBC.

Il. Vulcanization

This protocol outlines the curing of the rubber compound to form a vulcanized sheet.
Materials and Equipment:

¢ Unvulcanized rubber sheet
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» Vulcanization press with heated platens
e Mold
Procedure:

o Pre-heating: Preheat the vulcanization press to the desired temperature (e.g., 150-160 °C for
SBR).

e Molding: Place a weighed amount of the unvulcanized rubber sheet into the mold.

e Curing: Place the mold in the preheated press and apply pressure (e.g., 10-15 MPa). The
vulcanization time will depend on the specific formulation and can be determined using a
rheometer (typically t90 + 2 minutes).[3][4]

o Cooling and Demolding: After the specified time, remove the mold from the press and cool it
before demolding the vulcanized rubber sheet.

lll. Accelerated Aging

This protocol is based on the ASTM D573 standard for accelerated aging of rubber in an air
oven.[1][3][4][5]E1[71[81[9][10]

Materials and Equipment:

e Vulcanized rubber sheet

o Dumbbell-shaped die cutter
¢ Air-circulating oven
Procedure:

e Specimen Preparation: Cut dumbbell-shaped test specimens from the vulcanized rubber
sheet using the die cutter.[1][10]

« Initial Property Measurement: Measure the initial tensile strength and elongation at break of
a set of unaged specimens according to ASTM D412.
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Aging: Suspend the remaining specimens in the preheated air-circulating oven at a specified
temperature (e.g., 70 °C or 100 °C) for a defined period (e.g., 24, 48, 72 hours). Ensure the
specimens are not in contact with each other.[1][10]

Post-Aging Conditioning: After the aging period, remove the specimens from the oven and
allow them to cool to room temperature for at least 24 hours in a strain-free state.

Final Property Measurement: Measure the tensile strength and elongation at break of the
aged specimens.

Data Analysis: Calculate the percentage retention of tensile strength and elongation at break
to evaluate the antioxidant performance of NDBC.
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Caption: Experimental workflow for accelerated aging and performance evaluation.

Conclusion

Nickel(ll) dibutyldithiocarbamate is a robust and versatile antioxidant for a wide array of
synthetic rubbers. Its dual-action mechanism of radical scavenging and peroxide
decomposition provides excellent protection against the deleterious effects of oxidative and
environmental aging. The provided protocols offer a standardized approach for researchers
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and scientists to evaluate the efficacy of NDBC in their specific rubber formulations, leading to
the development of more durable and long-lasting elastomeric products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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